Cas no 1448031-23-9 (4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine)

• Product Name: 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine
• CAS No: 1448031-23-9
• MF: C₁₄H₁₆F₃NO₃S
• MW: 335.341953277588
• CID: 5790645
• PubChem ID: 71805682
• Update Time: 2025-10-29

4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-METHANESULFONYL-1-[3-(TRIFLUOROMETHYL)BENZOYL]PIPERIDINE
• (4-methylsulfonylpiperidin-1-yl)-[3-(trifluoromethyl)phenyl]methanone
• F6435-1542
• 1448031-23-9
• (4-(methylsulfonyl)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• VU0549035-1
• AKOS024558163
• 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine

• Inchi： 1S/C14H16F3NO3S/c1-22(20,21)12-5-7-18(8-6-12)13(19)10-3-2-4-11(9-10)14(15,16)17/h2-4,9,12H,5-8H2,1H3
• InChI Key： IIAOENAKBSPHCE-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C(C2C=CC=C(C(F)(F)F)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 335.08029903g/mol
• Monoisotopic Mass: 335.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine

Introduction to 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine (CAS No. 1448031-23-9)

4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine, identified by the chemical identifier CAS No. 1448031-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methanesulfonyl group and a trifluoromethyl-substituted benzoyl moiety, contribute to its unique chemical properties and biological interactions.

The methanesulfonyl group, attached to the piperidine ring, introduces a polar and hydrophilic character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the trifluoromethyl group on the benzoyl moiety increases the lipophilicity of the compound, thereby improving its ability to cross biological membranes. This balance between hydrophilicity and lipophilicity is crucial for optimizing pharmacokinetic profiles, ensuring efficient absorption, distribution, metabolism, and excretion (ADME) in vivo.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in developing novel therapeutic agents. The structural motif of piperidine is known to be a privileged scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures and interact with various biological receptors. Specifically, 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine has been investigated for its potential role in modulating enzyme activity and receptor binding affinity. Its unique chemical composition makes it a promising candidate for further exploration in the development of drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

In the realm of medicinal chemistry, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of both the methanesulfonyl and trifluoromethyl groups necessitates careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance efficiency and scalability in producing this compound.

One of the most compelling aspects of 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymes and receptors implicated in various diseases. For instance, research indicates that this compound may exhibit inhibitory activity against certain proteases involved in inflammation and pain pathways. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing next-generation therapeutics with improved pharmacological profiles.

The impact of fluorine substitution on biological activity has been well-documented in medicinal chemistry literature. The presence of a trifluoromethyl group not only enhances lipophilicity but also modulates metabolic stability and binding affinity. This feature has been leveraged in developing drugs with enhanced bioavailability and prolonged half-life. In the case of 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine, the trifluoromethylbenzoyl moiety is expected to contribute significantly to its interaction with biological targets, thereby influencing its therapeutic potential.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine are poised to play a crucial role in addressing unmet medical needs. The combination of structural features such as the methanesulfonyl group and the trifluoromethyl substitution provides a rich framework for further derivatization and optimization. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity.

The synthesis and characterization of this compound also highlight advancements in analytical chemistry techniques used for studying complex molecular structures. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming its purity. These techniques provide critical data for understanding how the compound interacts with biological systems at both molecular and cellular levels.

In conclusion,4-methanesulfonyl-1-[3-(trifluoromethyl)benzoyl]piperidine represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique structural features, including the methanesulfonyl group and the trifluoromethyl-substituted benzoyl moiety, contribute to its potential as a lead compound for novel therapeutics targeting various diseases. As research progresses, this compound will continue to be a valuable asset in efforts to develop innovative treatments that address complex medical challenges.